Cas no 515832-53-8 (5-Bromo-4-cyano-2-methoxyphenyl acetate)

• Product Name: 5-Bromo-4-cyano-2-methoxyphenyl acetate
• CAS No: 515832-53-8
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4714887
• Update Time: 2025-07-25

5-Bromo-4-cyano-2-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-cyano-2-methoxyphenyl acetate
• STK438544
• BBL016978
• (5-bromo-4-cyano-2-methoxyphenyl) acetate
• R5759
• ST50935712
• 5-Bromo-4-cyano-2-methoxyphenyl acetate, AldrichCPR
• 5-Bromo-4-cyano-2-methoxyphenyl acetate

• Inchi： 1S/C10H8BrNO3/c1-6(13)15-10-4-8(11)7(5-12)3-9(10)14-2/h3-4H,1-2H3
• InChI Key： ASXPDEWOKWKDBJ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OC(C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 5-Bromo-4-cyano-2-methoxyphenyl acetate

Comprehensive Overview of 5-Bromo-4-cyano-2-methoxyphenyl acetate (CAS No. 515832-53-8)

5-Bromo-4-cyano-2-methoxyphenyl acetate (CAS No. 515832-53-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and advanced material synthesis. Its unique molecular structure, featuring a bromo substituent, cyano group, and methoxy functionality, makes it a versatile building block for designing complex molecules. Researchers and industries increasingly seek this compound due to its role in developing high-performance materials and bioactive molecules.

The growing demand for 5-Bromo-4-cyano-2-methoxyphenyl acetate aligns with trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists explore eco-friendly derivatization methods for this compound, addressing queries like "how to optimize 5-Bromo-4-cyano-2-methoxyphenyl acetate synthesis" or "applications of brominated phenyl derivatives in drug discovery." Its stability under mild conditions also makes it a candidate for photocatalysis studies, a hot topic in material science forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 515832-53-8. Recent publications highlight its purity (>98%) as a key factor in cross-coupling reactions, answering frequent search terms like "5-Bromo-4-cyano-2-methoxyphenyl acetate purity standards". The compound’s solubility in polar aprotic solvents (e.g., DMF, DMSO) further expands its utility in peptide modification and polymer chemistry.

Innovative applications of 515832-53-8 include its use in OLED materials and liquid crystal displays, where its electron-withdrawing groups enhance luminescence efficiency. This connects to trending searches on "organic electronics" and "small molecule semiconductors." Additionally, its role in crop protection agents responds to agricultural sector demands for low-toxicity pesticides, a frequently discussed topic in sustainability circles.

Storage recommendations for 5-Bromo-4-cyano-2-methoxyphenyl acetate emphasize protection from moisture and light, with optimal stability at 2–8°C. These details address common user concerns like "shelf life of cyano-substituted acetates". Suppliers often provide COA (Certificate of Analysis) documentation, a critical aspect for compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.

Future research directions for CAS 515832-53-8 may explore its potential in metal-organic frameworks (MOFs) or bioconjugation techniques, aligning with AI-driven queries on "emerging uses of halogenated aromatics." The compound’s balanced reactivity and structural modularity ensure its relevance in cutting-edge chemical innovation.